Cas no 66298-56-4 (2-Carboxymethyl-benzoic acid ethyl ester)

• Product Name: 2-Carboxymethyl-benzoic acid ethyl ester
• CAS No: 66298-56-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD24479898
• CID: 4772236
• Update Time: 2026-02-26

2-Carboxymethyl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Carboxymethyl-benzoic acid ethyl ester
• o-(Ethoxycarbonyl)phenylacetic acid
• 1628AJ
• Benzeneaceticacid,2-(ethoxycarbonyl)-
• 2-(2-ethoxycarbonylphenyl)acetic acid
• SB38192
• 2-(2-(Ethoxycarbonyl)phenyl)acetic acid
• {2-[(ethyloxy)carbonyl]phenyl}acetic acid

• MDL： MFCD24479898
• Inchi： 1S/C11H12O4/c1-2-15-11(14)9-6-4-3-5-8(9)7-10(12)13/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： YZZKCQQWWJPOPW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Carboxymethyl-benzoic acid ethyl ester

2-Carboxymethyl-benzoic acid ethyl ester (CAS No. 66298-56-4): Properties, Applications, and Market Insights

2-Carboxymethyl-benzoic acid ethyl ester (CAS No. 66298-56-4) is an important organic compound widely used in pharmaceutical intermediates, fine chemicals, and material science. This ester derivative of benzoic acid has gained significant attention due to its versatile applications and unique chemical properties. With the increasing demand for specialty chemicals in various industries, understanding this compound's characteristics and potential uses becomes crucial for researchers and manufacturers alike.

The molecular structure of 2-Carboxymethyl-benzoic acid ethyl ester features both ester and carboxylic acid functional groups, making it a valuable building block in organic synthesis. Its chemical formula C11H12O4 and molecular weight of 208.21 g/mol contribute to its specific physical properties, including a melting point range of 45-50°C and boiling point of approximately 320°C. These characteristics make it suitable for various industrial applications, particularly where moderate thermal stability is required.

In the pharmaceutical industry, 2-Carboxymethyl-benzoic acid ethyl ester serves as a key intermediate in the synthesis of several active pharmaceutical ingredients (APIs). Recent studies have explored its potential in developing anti-inflammatory drugs and antimicrobial agents, aligning with current healthcare trends focusing on novel therapeutic compounds. The compound's structural flexibility allows for modifications that can enhance drug bioavailability, a critical factor in modern drug development strategies.

The material science field has also shown growing interest in 2-Carboxymethyl-benzoic acid ethyl ester (CAS 66298-56-4) for polymer modification applications. Researchers are investigating its use as a monomer or cross-linking agent in biodegradable polymers, responding to the global push for sustainable materials. Its dual functional groups enable the creation of polymers with tailored properties, addressing the increasing demand for eco-friendly materials in packaging and medical devices.

From a commercial perspective, the market for 2-Carboxymethyl-benzoic acid ethyl ester has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and chemical industries are expanding rapidly. Manufacturers are focusing on improving synthesis methods to enhance yield and purity while reducing production costs. Recent advancements in green chemistry approaches have led to more environmentally friendly production processes for this compound, meeting the industry's sustainability goals.

Quality control of 2-Carboxymethyl-benzoic acid ethyl ester typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can affect final product performance. The current emphasis on quality assurance in chemical manufacturing has increased the importance of these analytical protocols in the production process.

Storage and handling of 2-Carboxymethyl-benzoic acid ethyl ester require standard laboratory precautions. The compound should be kept in tightly sealed containers at room temperature, protected from moisture and direct sunlight. While not classified as hazardous under normal conditions, proper chemical safety practices should always be followed when working with this material, including the use of personal protective equipment as needed.

Recent research trends involving 2-Carboxymethyl-benzoic acid ethyl ester (CAS 66298-56-4) include exploring its potential in catalysis applications and as a precursor for advanced materials. Scientists are particularly interested in its possible role in asymmetric synthesis, which could lead to more efficient production methods for chiral pharmaceutical compounds. These developments align with the pharmaceutical industry's ongoing efforts to improve synthetic efficiency and reduce environmental impact.

The future outlook for 2-Carboxymethyl-benzoic acid ethyl ester appears promising, with potential applications emerging in biomedical engineering and nanotechnology. As research continues to uncover new uses for this versatile compound, its market value is expected to grow correspondingly. Manufacturers and researchers alike are encouraged to monitor these developments to capitalize on emerging opportunities in this specialty chemical sector.

For those seeking technical specifications or commercial quantities of 2-Carboxymethyl-benzoic acid ethyl ester, numerous reputable suppliers offer this compound with varying purity grades. When sourcing this material, it's essential to consider factors such as certification standards, batch consistency, and supplier reliability to ensure optimal results in your specific application.